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Compound of Interest

Compound Name: Sodium glycolate

Cat. No.: B146980

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals who handle sodium glycolate. Adherence to these

procedures is crucial for ensuring personal safety and maintaining a secure laboratory
environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Sodium glycolate is a white, crystalline powder that can cause irritation to the skin, eyes, and
respiratory tract.[1][2][3] While it is not considered highly toxic, proper handling is necessary to
minimize exposure and associated risks. The toxicological properties of this substance have
not been fully investigated.[1]

Quantitative Data Summary:

Parameter Value Species Reference
Oral LD50 6700 mg/kg Mouse [1]
Oral LD50 7110 mg/kg Rat [1]
Health: 1,
NFPA Rating -
Flammability: O, N/A [1]

(estimated) -
Instability: 0
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Recommended Personal Protective Equipment (PPE):

PPE Category Specification Standard

Chemical safety goggles or OSHA 29 CFR 1910.133 or

Eye Protection o .
glasses with side shields European Standard EN166[1]

_ Appropriate protective gloves
Hand Protection o European Standard EN 374[4]
(e.g., Nitrile rubber)

Wear appropriate protective
Skin Protection clothing to prevent skin N/A

exposure.[1]

Use a NIOSH/MSHA or
European Standard EN 149

Respiratory Protection approved respirator if dust is

OSHA 29 CFR 1910.134 or

o European Standard EN 149[1]
generated and exposure limits

are exceeded.[1]

Operational Plan for Handling Sodium Glycolate

This section outlines the step-by-step procedures for the safe handling of sodium glycolate in
a laboratory setting.

2.1. Pre-Operational Checks:

 Verify Availability of Safety Equipment: Ensure that an eyewash station and safety shower
are readily accessible.[1]

 Inspect PPE: Check all PPE for integrity before use. Inspect gloves for any signs of
degradation or punctures.

» Review Safety Data Sheet (SDS): Familiarize yourself with the specific hazards and handling
precautions outlined in the product's SDS.

o Ensure Proper Ventilation: Handling of sodium glycolate should be conducted in a well-
ventilated area, preferably within a chemical fume hood, to minimize inhalation of dust.[1]
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2.2. Handling Procedure:

Don Appropriate PPE: Wear the recommended eye protection, gloves, and lab coat.

e Minimize Dust Generation: Handle sodium glycolate carefully to avoid creating dust.[1] Use
a scoop or spatula for transferring the powder.

e Weighing: If weighing is required, perform this task in a fume hood or a ventilated balance
enclosure.

o Dissolving: When dissolving in a solvent, add the sodium glycolate powder to the solvent
slowly to prevent splashing.

e Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[1]

e No Eating or Drinking: Do not eat, drink, or smoke in the area where sodium glycolate is
being handled.[4][5]

2.3. Post-Handling Procedure:
o Decontamination: Clean the work area thoroughly after handling is complete.

» Glove Removal: Remove gloves using the proper technique to avoid skin contact with the
outer surface.

e Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn.[1]

o Storage: Store sodium glycolate in a tightly closed container in a cool, dry, and well-
ventilated area away from incompatible substances like strong oxidizing agents.[1][4]

Emergency Procedures

In the event of an exposure or spill, follow these procedures immediately.

3.1. First Aid Measures:
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

» Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for
at least 15 minutes. Seek medical attention if irritation develops.[1]

 Inhalation: Move the exposed person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek medical attention.[1]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and give 2-4 cupfuls of milk or water. Seek medical attention.[1]

3.2. Spill Response:

o Evacuate the Area: If a significant spill occurs, evacuate non-essential personnel from the
immediate area.

e Ventilate: Ensure the area is well-ventilated.[1]

o Wear Appropriate PPE: Don the necessary PPE, including respiratory protection if significant
dust is present.

e Contain and Clean: Carefully sweep or vacuum up the spilled material and place it into a
suitable, labeled disposal container.[1] Avoid generating dust during cleanup.[1]

o Decontaminate: Clean the spill area with a suitable cleaning agent and dispose of the
cleaning materials as hazardous waste.

Disposal Plan

Proper disposal of sodium glycolate and its contaminated waste is essential to prevent
environmental contamination and ensure regulatory compliance.

o Waste Characterization: Chemical waste generators must determine if the discarded
chemical is classified as hazardous waste.[4]

» Containerization: Place all sodium glycolate waste, including contaminated PPE and
cleaning materials, into a clearly labeled, sealed container suitable for chemical waste.
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e Regulatory Compliance: Dispose of the waste in accordance with all local, regional, and
national hazardous waste regulations.[4] Do not dispose of it down the drain or in the regular
trash.[4]

o Professional Disposal: Utilize your institution's designated hazardous waste disposal service.

Workflow Diagrams

The following diagrams illustrate the key processes for handling and responding to incidents

involving sodium glycolate.
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Caption: Workflow for Safe Handling of Sodium Glycolate.
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Caption: Emergency Spill Response for Sodium Glycolate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b146980?utm_src=pdf-body-img
https://www.benchchem.com/product/b146980?utm_src=pdf-body
https://www.benchchem.com/product/b146980?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

References

e 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

e 2. aksci.com [aksci.com]

e 3. Sodium Glycolate | C2H3NaO3 | CID 517347 - PubChem [pubchem.ncbi.nlm.nih.gov]
» 4. fishersci.fr [fishersci.fr]

e 5. sdfine.com [sdfine.com]

» To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for Sodium
Glycolate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146980#personal-protective-equipment-for-handling-
sodium-glycolate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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